(4-chlorophenyl)[4-(2-fluorophenyl)-1-phenyltetrahydro-1H-pyrrol-3-yl]methanone

• IUPAC Name: (4-chlorophenyl)-[4-(2-fluorophenyl)-1-phenylpyrrolidin-3-yl]methanone
• InChI: InChI=1S/C23H19ClFNO/c24-17-12-10-16(11-13-17)23(27)21-15-26(18-6-2-1-3-7-18)14-20(21)19-8-4-5-9-22(19)25/h1-13,20-21H,14-15H2
• InChI Key: IKFPQMOCFMMABO-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4F
• Molecular Formula: C23H19ClFNO
• Molecular Weight: 379.9 g/mol

Description

“(4-chlorophenyl)[4-(2-fluorophenyl)-1-phenyltetrahydro-1H-pyrrol-3-yl]methanone” is a chemical compound with the CAS Number: 59396-44-0. It has a molecular weight of 234.66. The compound is stored at room temperature and is in liquid form.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. Unfortunately, other physical and chemical properties like boiling point, melting point, and density are not available in the sources I found.

Scientific Research Applications

Development of Formulations for Poorly Soluble Compounds

A study focused on developing a precipitation-resistant solution formulation for a poorly water-soluble compound, aiming to increase in vivo exposure for early toxicology and clinical studies. This research is valuable for the formulation of compounds with similar solubility challenges (Burton et al., 2012).

Microwave-Assisted Synthesis of Antiinflammatory and Antibacterial Agents

Another study reported the microwave-assisted synthesis of novel pyrazoline derivatives, demonstrating higher yields and environmental benefits over conventional methods. These compounds were evaluated for antiinflammatory and antibacterial activities, indicating potential applications in medical research (Ravula et al., 2016).

Structural Analysis of Nuarimol

Research on the crystal structure of nuarimol, a pyrimidine fungicide, revealed significant details about its molecular interactions. This type of structural analysis can inform the development of new compounds with specific desired properties (Kang et al., 2015).

Synthesis and Evaluation of Anti-mycobacterial Agents

A study on the synthesis of aryloxyphenyl cyclopropyl methanones introduced a new class of anti-mycobacterial agents, highlighting the potential of such compounds in treating tuberculosis. This research underscores the importance of chemical synthesis in discovering novel therapeutics (Dwivedi et al., 2005).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335, which correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively.